Cas no 2549014-81-3 (N-[1-(5-chloro-3-cyano-4,6-dimethylpyridin-2-yl)piperidin-4-yl]cyclopropanesulfonamide)

• Product Name: N-[1-(5-chloro-3-cyano-4,6-dimethylpyridin-2-yl)piperidin-4-yl]cyclopropanesulfonamide
• CAS No: 2549014-81-3
• MF: C₁₆H₂₁ClN₄O₂S
• MW: 368.881541013718
• CID: 5313419
• PubChem ID: 154883487
• Update Time: 2025-06-09

N-[1-(5-chloro-3-cyano-4,6-dimethylpyridin-2-yl)piperidin-4-yl]cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(5-Chloro-3-cyano-4,6-dimethyl-2-pyridinyl)-4-piperidinyl]cyclopropanesulfonamide
• N-[1-(5-chloro-3-cyano-4,6-dimethylpyridin-2-yl)piperidin-4-yl]cyclopropanesulfonamide
• F6752-2117
• AKOS040723541
• 2549014-81-3

• Inchi： 1S/C16H21ClN4O2S/c1-10-14(9-18)16(19-11(2)15(10)17)21-7-5-12(6-8-21)20-24(22,23)13-3-4-13/h12-13,20H,3-8H2,1-2H3
• InChI Key： LQHNVADPBKWCGK-UHFFFAOYSA-N
• SMILES： ClC1=C(C)N=C(C(C#N)=C1C)N1CCC(CC1)NS(C1CC1)(=O)=O

Computed Properties

• Exact Mass: 368.1073748g/mol
• Monoisotopic Mass: 368.1073748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 94.5Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 590.9±60.0 °C(Predicted)
• pka: 10.51±0.20(Predicted)

Additional information on N-[1-(5-chloro-3-cyano-4,6-dimethylpyridin-2-yl)piperidin-4-yl]cyclopropanesulfonamide

N-[1-(5-Chloro-3-Cyano-4,6-Dimethylpyridin-2-Yl)Piperidin-4-Yl]Cyclopropanesulfonamide: A Comprehensive Overview

The compound CAS No 2549014-81-3, also known as N-[1-(5-chloro-3-cyano-4,6-dimethylpyridin-2-yl)piperidin-4-yl]cyclopropanesulfonamide, is a highly specialized chemical entity with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense scientific investigation.

The chemical structure of this compound is characterized by a piperidine ring substituted with a 5-chloro-3-cyano-4,6-dimethylpyridine moiety at the 1-position and a cyclopropanesulfonamide group at the 4-position. This combination of functional groups contributes to its distinctive chemical properties. The pyridine ring, with its chlorine, cyano, and methyl substituents, imparts electronic and steric effects that influence the compound's reactivity and selectivity. Similarly, the cyclopropane ring introduces strain and rigidity into the molecule, which can enhance its binding affinity to target proteins.

Recent research has focused on the pharmacokinetic properties of this compound. Studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its ability to penetrate cellular membranes efficiently suggests potential for targeting intracellular therapeutic sites. Additionally, preliminary toxicity studies indicate that the compound has a relatively low toxicity profile, which is a critical factor for its potential use in drug development.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the pyridine ring through cyclization reactions, followed by substitution reactions to introduce the cyano and methyl groups. The piperidine ring is then functionalized with the cyclopropanesulfonamide group using coupling reactions. The overall synthesis pathway is optimized to ensure high yields and purity, which are essential for subsequent biological testing.

From a therapeutic standpoint, this compound has shown promise in several areas. Preclinical studies suggest that it may act as a modulator of certain ion channels or receptors, making it a potential candidate for treating conditions such as epilepsy or chronic pain. Furthermore, its ability to inhibit specific enzymes involved in inflammatory pathways indicates its potential utility in anti-inflammatory therapies.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding modes with target proteins and have guided further optimization efforts. For instance, modifications to the pyridine substituents have been explored to enhance binding affinity without compromising pharmacokinetic properties.

In conclusion, N-[1-(5-chloro-3-cyano-4,6-dimethylpyridin-2-yl)piperidin-4-yl]cyclopropanesulfonamide represents a cutting-edge chemical entity with significant potential in drug discovery. Its unique structure, favorable pharmacokinetic profile, and promising therapeutic applications make it an area of active research interest. As ongoing studies continue to uncover its full potential, this compound holds the promise of contributing to innovative treatments for various medical conditions.